Cas no 2228432-22-0 (2-(4-oxobutyl)benzonitrile)
2-(4-oxobutyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-oxobutyl)benzonitrile
- Benzonitrile, 2-(4-oxobutyl)-
- 2228432-22-0
- EN300-1814015
-
- Inchi: 1S/C11H11NO/c12-9-11-7-2-1-5-10(11)6-3-4-8-13/h1-2,5,7-8H,3-4,6H2
- InChI Key: BGOCZNGCRJTZDG-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=CC=C1CCCC=O
Computed Properties
- Exact Mass: 173.084063974g/mol
- Monoisotopic Mass: 173.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- Density: 1.06±0.1 g/cm3(Predicted)
- Boiling Point: 310.7±25.0 °C(Predicted)
2-(4-oxobutyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1814015-0.05g |
2-(4-oxobutyl)benzonitrile |
2228432-22-0 | 0.05g |
$756.0 | 2023-09-19 | ||
| Enamine | EN300-1814015-0.1g |
2-(4-oxobutyl)benzonitrile |
2228432-22-0 | 0.1g |
$792.0 | 2023-09-19 | ||
| Enamine | EN300-1814015-0.25g |
2-(4-oxobutyl)benzonitrile |
2228432-22-0 | 0.25g |
$828.0 | 2023-09-19 | ||
| Enamine | EN300-1814015-0.5g |
2-(4-oxobutyl)benzonitrile |
2228432-22-0 | 0.5g |
$864.0 | 2023-09-19 | ||
| Enamine | EN300-1814015-1.0g |
2-(4-oxobutyl)benzonitrile |
2228432-22-0 | 1g |
$1272.0 | 2023-06-01 | ||
| Enamine | EN300-1814015-2.5g |
2-(4-oxobutyl)benzonitrile |
2228432-22-0 | 2.5g |
$1763.0 | 2023-09-19 | ||
| Enamine | EN300-1814015-5.0g |
2-(4-oxobutyl)benzonitrile |
2228432-22-0 | 5g |
$3687.0 | 2023-06-01 | ||
| Enamine | EN300-1814015-10.0g |
2-(4-oxobutyl)benzonitrile |
2228432-22-0 | 10g |
$5467.0 | 2023-06-01 | ||
| Enamine | EN300-1814015-1g |
2-(4-oxobutyl)benzonitrile |
2228432-22-0 | 1g |
$900.0 | 2023-09-19 | ||
| Enamine | EN300-1814015-5g |
2-(4-oxobutyl)benzonitrile |
2228432-22-0 | 5g |
$2608.0 | 2023-09-19 |
2-(4-oxobutyl)benzonitrile Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 2-(4-oxobutyl)benzonitrile
Introduction to 2-(4-oxobutyl)benzonitrile (CAS No. 2228432-22-0)
2-(4-oxobutyl)benzonitrile, with the CAS number 2228432-22-0, is a unique organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its distinctive structure, which includes a benzonitrile moiety and a 4-oxobutyl side chain. The combination of these functional groups imparts unique chemical and biological properties, making it a valuable candidate for various applications.
The molecular formula of 2-(4-oxobutyl)benzonitrile is C11H11NO2, and its molecular weight is approximately 193.20 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits moderate solubility in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties make it suitable for use in a variety of synthetic processes and analytical techniques.
In recent years, 2-(4-oxobutyl)benzonitrile has been the subject of several studies aimed at understanding its potential applications in medicinal chemistry and drug discovery. One notable area of research involves its use as an intermediate in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry (2023) reported the successful synthesis of a series of novel antiviral agents using 2-(4-oxobutyl)benzonitrile as a key building block. These compounds demonstrated potent antiviral activity against several strains of influenza virus, highlighting the potential of this compound in developing new therapeutic agents.
Beyond its role in drug synthesis, 2-(4-oxobutyl)benzonitrile has also shown promise in the field of materials science. Researchers at the University of California, Berkeley, have explored its use in the development of advanced functional materials. In a recent publication in Nano Letters (2023), they demonstrated that 2-(4-oxobutyl)benzonitrile-based polymers exhibit excellent thermal stability and mechanical strength, making them suitable for applications in electronics and nanotechnology.
The biological activity of 2-(4-oxobutyl)benzonitrile has also been investigated extensively. A study published in the Bioorganic & Medicinal Chemistry Letters (2023) evaluated its cytotoxic effects on various cancer cell lines. The results indicated that this compound selectively inhibits the growth of certain cancer cells without significant toxicity to normal cells. This selective cytotoxicity suggests that 2-(4-oxobutyl)benzonitrile could be further developed as a potential anticancer agent.
In addition to its potential therapeutic applications, 2-(4-oxobutyl)benzonitrile has been studied for its environmental impact. A research team from the University of Manchester conducted a comprehensive analysis of its biodegradability and environmental fate. Their findings, published in the Journal of Environmental Science & Health (2023), suggest that this compound is relatively stable under environmental conditions but can be effectively degraded by certain microbial species. This information is crucial for assessing its safety and environmental impact when used in industrial processes.
The synthesis of 2-(4-oxobutyl)benzonitrile typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 4-cyanophenacyl bromide with 1,3-dioxane followed by deprotection to yield the final product. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.
In conclusion, 2-(4-oxobutyl)benzonitrile (CAS No. 2228432-22-0) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and environmental science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.
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